Cas no 2411255-84-8 (N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)but-2-ynamide)

• Product Name: N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)but-2-ynamide
• CAS No: 2411255-84-8
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 5455904
• PubChem ID: 146083500
• Update Time: 2025-10-28

N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)but-2-ynamide
• Z2013120916
• EN300-26613018
• N-(1-Benzyl-4,5,6,7-tetrahydroindazol-4-yl)but-2-ynamide
• 2411255-84-8
• N-[4,5,6,7-Tetrahydro-1-(phenylmethyl)-1H-indazol-4-yl]-2-butynamide

• Inchi： 1S/C18H19N3O/c1-2-7-18(22)20-16-10-6-11-17-15(16)12-19-21(17)13-14-8-4-3-5-9-14/h3-5,8-9,12,16H,6,10-11,13H2,1H3,(H,20,22)
• InChI Key： BKZFGSMCSCSYFE-UHFFFAOYSA-N
• SMILES： C(NC1CCCC2=C1C=NN2CC1=CC=CC=C1)(=O)C#CC

Computed Properties

• Exact Mass: 293.152812238g/mol
• Monoisotopic Mass: 293.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.62±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)but-2-ynamide

Introduction to N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)but-2-ynamide (CAS No. 2411255-84-8)

N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)but-2-ynamide is a highly specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2411255-84-8, belongs to a class of molecules known for their potential biological activity. The intricate structure of this molecule, featuring a benzyl-substituted tetrahydroindazole core and a butynamide moiety, makes it a subject of great interest for medicinal chemists and biologists.

The N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)but-2-ynamide structure is not merely a synthetic curiosity but a testament to the ongoing advancements in organic chemistry. The presence of the tetrahydroindazole ring suggests potential interactions with biological targets, while the butynamide group adds another layer of complexity that could influence its pharmacokinetic properties. Such features are often explored in the quest to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on indazole derivatives due to their diverse biological activities. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific modification of the indazole scaffold in N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)but-2-ynamide may contribute to its unique pharmacological profile. This has prompted several academic and industrial research groups to investigate its potential as a lead compound for drug discovery.

The synthesis of N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)but-2-ynamide involves multi-step organic reactions that showcase the skill and precision required in modern chemical synthesis. The introduction of the benzyl group at the 1-position of the tetrahydroindazole ring and the formation of the butynamide linkage are critical steps that determine the compound's overall properties. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to achieve high yields and purity.

One of the most compelling aspects of studying compounds like N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yl)but-2-ynamide is their potential to serve as scaffolds for drug development. By modifying specific structural features, researchers can fine-tune the biological activity of these molecules. For instance, computational modeling and molecular docking studies have been instrumental in predicting how different modifications might affect binding affinity to target proteins. This approach allows for the rapid screening of virtual libraries before moving on to expensive wet-lab experiments.

Recent publications have highlighted the importance of indazole derivatives in addressing unmet medical needs. For example, studies have demonstrated that certain indazole-based compounds exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The structural motif present in N-(1-benzyl-4,5,6,7-tetrahydro-1H-indazol-4-yll)butynamide aligns well with these findings. Its ability to interact with biological targets at the molecular level makes it a promising candidate for further investigation.

The pharmacological evaluation of N-(1-benzyltetrahydroindazol)-4-yll butynamide is an ongoing process that requires collaboration between chemists and biologists. In vitro assays are typically performed to assess its interaction with enzymes and receptors relevant to specific diseases. Additionally, preclinical studies in cell culture models can provide insights into its mechanism of action and potential side effects. These studies are crucial for determining whether this compound can progress to clinical trials.

The regulatory landscape for new drug candidates also plays a significant role in shaping research priorities. Agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for evaluating drug safety and efficacy. Researchers must navigate these requirements carefully when developing new compounds like N-(1-benzyltetrahydroindazol)-4-yll butynamide. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet high-quality standards for both research and commercial purposes.

From an industrial perspective, companies investing in pharmaceutical research often prioritize compounds that offer a competitive advantage in terms of novelty and therapeutic potential. The unique structure of N-(1-benzyltetrahydroindazol)-4-yll butynamide, combined with its promising biological activity, positions it as a valuable asset in drug discovery pipelines. Collaborative efforts between academic institutions and pharmaceutical firms can accelerate the translation of laboratory findings into tangible therapeutic benefits.

The future directions for research on N-(1-benzyltetrahydroindazol)-4-yll butynamide may include exploring its analogs and derivatives to enhance its pharmacological properties further. Advances in synthetic chemistry could enable the production of more complex derivatives with improved solubility or bioavailability. Additionally, interdisciplinary approaches integrating artificial intelligence (AI) into drug design could streamline the discovery process by predicting optimal modifications based on vast datasets.

In conclusion, N-(1-benzyltetrahydroindazol)-4-yll butynamide (CAS No., 2411255–84–8) is a fascinating compound with significant potential in pharmaceutical applications, Its intricate structure, derived from a combination of functional groups, makes it an attractive candidate for further study, The ongoing research efforts aimed at understanding its biological activity, optimizing its synthesis, and exploring its therapeutic applications underscore its importance as a focus area within medicinal chemistry.